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Diamantane (Ci14H20), also known as congressane, is a diamondoid, a cage-like hydrocarbon
molecule with a structure that is a fragment of the diamond lattice.[1][2] This unique
architecture imparts exceptional physical and chemical properties, making it a molecule of
significant interest in materials science, nanotechnology, and medicinal chemistry.[1][3] This
guide provides a comprehensive overview of the key physical properties of diamantane,
supported by experimental data and methodologies.

Core Physical Properties

Diamantane is a colorless, crystalline solid with high thermal and chemical stability.[1][4] Its
rigid, strain-free structure results in a high melting point compared to other hydrocarbons with a
similar molecular weight.[1][5]
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Physical Property Value References
Molecular Formula CiaHz20 [61[7]
Molecular Weight 188.31 g/mol [61[7]
Melting Point 244.73 °C (517.88 K) [1]
236.5°C [5]

236-237 °C [8]

241-243 °C [9]

Boiling Point 269.5+7.0°C [1]
258.34 °C (rough estimate) [8]

Density 1.092 + 0.06 g/cm?3 [1]
1.1 +0.1 g/cm3 [9]

Vapor Pressure 0.0120 Torr (at 25 °C) [1]
Enthalpy of Sublimation 92.1 kJ/mol [10]
LogP (Octanol/Water) 5.556 + 0.228 [1]

Appearance

White crystalline solid

[1]

Solubility Profile

Diamantane is a nonpolar molecule, which dictates its solubility in various solvents. It is

sparingly soluble in water but shows good solubility in nonpolar organic solvents.[1][11] The

solubility of diamantane generally decreases with increasing solvent polarity.[11]
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Solvent Solubility Temperature (°C) References
8.1x 104 g/L
Water ] 25 [1]
(sparingly soluble)
Diethyl Ether Soluble Not Specified [1]
Higher than in polar N
Cyclohexane Not Specified [11]
solvents

Higher than in polar N
Toluene Not Specified [11]
solvents

Lower than in .
Ethyl Acetate Not Specified [11]
nonpolar solvents

Lower than in N
Acetone Not Specified [11]
nonpolar solvents

The solubility of diamantane in cyclohexane is notably high, which can be attributed to the
structural similarities between the solvent and the solute.[5] It has been observed that the
solubility of trimantane in cyclohexane is higher than that of diamantane, indicating a complex
relationship between molecular size and solubility within the diamondoid series.[11]

Spectral Properties

The high symmetry of the diamantane molecule (Dsd point group) simplifies its spectral
characteristics.[1][12]

e 1H NMR: The proton NMR spectrum of diamantane is characterized by a single sharp line, a
consequence of all protons being chemically equivalent in the highly symmetric structure.[12]
[13]

e Mass Spectrometry: Diamantane exhibits significant resistance to fragmentation in mass
spectrometry, a testament to its high stability.[12]

« Infrared (IR) Spectroscopy: The IR spectrum of diamantane is also simplified due to its high
symmetry.[12]
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e Raman Spectroscopy: Raman spectroscopy is a powerful technique for the analysis of
diamondoids, with each having a unique spectral fingerprint. The Raman spectra of
adamantane, diamantane, and triamantane have been studied to characterize their
vibrational modes and crystal phase changes.[14]

Experimental Protocols

Synthesis of Diamantane via Lewis Acid-Catalyzed
Rearrangement

The most common and efficient method for synthesizing diamantane is the Lewis acid-
catalyzed rearrangement of various pentacyclic tetradecane isomers.[1][12] A convenient and
high-yield procedure involves the rearrangement of hydrogenated Binor-S.[12][13]

Materials:

Hydrogenated Binor-S

Aluminum bromide (AIBrs) or Aluminum chloride (AICI3)

Cyclohexane or Dichloromethane (solvent)

Hydrogen bromide gas (optional, for flushing)

Diethyl ether

Pentane

Procedure:

o Areaction flask is charged with fresh aluminum bromide and cyclohexane under an inert
atmosphere. The apparatus can be flushed with hydrogen bromide gas.[13]

e Once the aluminum bromide has dissolved, hydrogenated Binor-S is added dropwise to the
stirred solution. The reaction is exothermic and may reflux without external heating initially.
[13]
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e The reaction progress is monitored by gas chromatography (GC) until the starting material is
consumed. Additional aluminum bromide may be added if the reaction proceeds slowly.[13]

 After the reaction is complete, the mixture is cooled and poured into a mixture of ice and
water to quench the reaction.

o Diethyl ether is added to prevent the crystallization of diamantane from the cyclohexane.[13]

e The organic layer is separated, washed with water and brine, and then dried over a suitable
drying agent (e.g., anhydrous magnesium sulfate).

e The solvent is removed under reduced pressure. The crude product is a white solid.

« Purification is achieved by recrystallization from pentane, yielding pure, white crystals of
diamantane.[13]

A one-pot synthesis of diamantane from binor-S via hydroisomerization in the presence of
concentrated sulfuric acid has also been developed, offering a more direct route with good
yields.[4][15]

Reactants

@ Hydrogenation Step 1: Hydrogenation
Hydrogenated Binor-S
Rearrangement .
T Purification

Step 2: IsomerizatiorJ N
Recrystallization
‘ : —
Lewis Acid (e.g., AlBrs)
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Caption: Synthesis workflow for Diamantane.

Determination of Physical Properties: General
Methodologies

While specific, detailed experimental protocols for the determination of each physical property
of diamantane are not extensively published, standard analytical techniques are employed:

e Melting Point: Determined using a calibrated melting point apparatus, where a small sample
is heated at a controlled rate, and the temperature range over which the solid melts is
observed. For a subliming solid like diamantane, the melting point is often determined in a
sealed capillary tube.[13]

o Density: Can be measured using gas pycnometry, which determines the volume of the solid
by measuring the pressure change of a known quantity of gas.

¢ Solubility: Typically determined by adding a known amount of solute (diamantane) to a
known amount of solvent at a specific temperature. The mixture is agitated until equilibrium
is reached, and the concentration of the dissolved solute is then measured, often by
techniques like UV-Vis spectroscopy or by evaporating the solvent and weighing the residue.

[5]

» Vapor Pressure: Can be measured using techniques such as the Knudsen effusion method
or by correlation gas chromatography.[10][16] A method involving monitoring the pressure in
a chamber during sublimation until equilibrium is reached has also been described.[10]

Logical Relationships in Diamantane Chemistry

The chemical behavior and functionalization of diamantane are directly related to its unique
structure. The molecule possesses two distinct types of tertiary carbon atoms, which can be
selectively functionalized.
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Caption: Functionalization of Diamantane.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1210604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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